Cas no 137866-80-9 (N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide)
137866-80-9 structure
Product Name:N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide
CAS No:137866-80-9
MF:C13H21BrN2O2
MW:317.222042798996
CID:2772446
PubChem ID:14875771
Update Time:2025-04-21
N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide Chemical and Physical Properties
Names and Identifiers
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- 137866-80-9
- DTXSID70564907
- o-nitrobenzyltriethylammonium bromide
- N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide
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- Inchi: 1S/C13H21N2O2.BrH/c1-4-15(5-2,6-3)11-12-9-7-8-10-13(12)14(16)17;/h7-10H,4-6,11H2,1-3H3;1H/q+1;/p-1
- InChI Key: RJXWACLPUSWMFH-UHFFFAOYSA-M
- SMILES: [Br-].[O-][N+](C1C=CC=CC=1C[N+](CC)(CC)CC)=O
Computed Properties
- Exact Mass: 316.07864Da
- Monoisotopic Mass: 316.07864Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8Ų
N,N-Diethyl-N-[(2-nitrophenyl)methyl]ethanaminium bromide Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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